Cas no 42916-73-4 (1-(1,1'-Biphenyl-4-yl)pentan-1-one)

• Product Name: 1-(1,1'-Biphenyl-4-yl)pentan-1-one
• CAS No: 42916-73-4
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 330986
• PubChem ID: 3084882
• Update Time: 2025-05-28

1-(1,1'-Biphenyl-4-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-4-yl)pentan-1-one
• 1-(4-phenylphenyl)pentan-1-one
• 1-[1,1'-BIPHENYL]-4-YL-1-PENTANONE
• 1-Pentanone,1-[1,1'-biphenyl]-4-yl-
• 4’-PHENYL VALEROPHENONE, 4’-VALERYL BIPHENYL
• 1-(1,1'-biphenyl-4-yl)-pentan-1-one
• 1-(4-biphenylyl)-1-pentanone
• 1-(4-phenylphenyl)-1-pentanone
• 1-(biphenyl-4-yl)pentan-1-one
• 4-biphenyl-n-butylketone
• 4-n-pentanoylbiphenyl
• 4-Pentanoylbiphenyl
• p-Valeroylbiphenyl
• 4-Phenylvalerophenone
• 4-Valerylbiphenyl
• 1-Biphenyl-4-yl-pentan-1-one
• JXQDHVJDFYUJOK-UHFFFAOYSA-N
• 1-Pentanone, 1-[1,1'-biphenyl]-4-yl-
• AKOS009340050
• 1-Pentanone, 1-(1,1'-biphenyl)-4-yl-
• SR-01000388875
• 42916-73-4
• SCHEMBL6606979
• SR-01000388875-1
• A826063
• 1-{[1,1'-BIPHENYL]-4-YL}PENTAN-1-ONE
• FT-0639814
• DTXSID6068434
• 1-(1,1'-Biphenyl-4-yl)pentan-1-one

• MDL： MFCD00049019
• Inchi： 1S/C17H18O/c1-2-3-9-17(18)16-12-10-15(11-13-16)14-7-5-4-6-8-14/h4-8,10-13H,2-3,9H2,1H3
• InChI Key： JXQDHVJDFYUJOK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCCC

Computed Properties

• Exact Mass: 238.13600
• Monoisotopic Mass: 238.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 368.7 °C at 760 mmHg
• Flash Point: 158.8 °C
• Refractive Index: 1.547
• PSA: 17.07000
• LogP: 4.72650